(E)-N-(4-morpholin-4-ylsulfonylphenyl)-2-phenylethenesulfonamide
Cat. No. B2673379
CAS RN:
878948-65-3
M. Wt: 408.49
InChI Key: RQROLCDBBVZPIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Scientific Research Applications
- Artificial Intelligence (AI) plays a crucial role in advancing our understanding of the Earth’s atmosphere. Researchers use AI models, such as computer vision, to analyze active remote sensing data from instruments like CALIOP (Cloud-Aerosol Lidar with Orthogonal Polarization). These models help identify cloud dynamical relationships, improve climate model parameterizations, and build surrogate models for lidar simulations. AI offers advantages over traditional analytical methods by integrating multidimensional atmospheric science knowledge from observations to simulations .
- Researchers have developed a convenient U-shaped microreactor for continuous flow biocatalysis. In this system, enzymes are immobilized on magnetic nanoparticles (MNPs). For instance, lipase B from Candida antarctica (CaLB) is immobilized onto MNPs. The reactor design enhances mixing during fluid flow, resulting in improved enzymatic activity. One application involves enantiomer-selective acylation of 4-(morpholin-4-yl)butan-2-ol, a chiral alcohol found in the mucolytic drug Fedrilate .
- Thermogravimetric studies explore the thermal stability of compounds related to HMS1771E06. For instance, investigations of 2-[(4-morpholin-4-yl-phenyl)imino methyl]phenol (2-MPIMP) and its oligomer-metal complex compounds reveal their decomposition behavior. Various kinetic methods, including Coats and Redfern (CR), MacCallum and Tanner (MC), van Krevelen (vK), and Madhusudanan, Krishnan, and Ninan (MKN), provide insights into activation energies and reaction orders. These studies help assess the thermal stability of metal complexes .
- Incorporating redox-active linkers into coordination frameworks is an exciting area of research. For example, tris(4-(1H-1,2,4-triazol-1-yl)phenyl)amine (TTPA) has been successfully integrated into Mn(II)/Cu(II)-based frameworks. Spectroelectrochemical studies provide insights into the behavior of TTPA ligands, contributing to the design of novel materials with potential applications in catalysis and sensing .
Atmospheric Science and Remote Sensing
Continuous Flow Biocatalysis
Thermal Degradation Studies
Redox-Active Coordination Frameworks
properties
IUPAC Name |
(E)-N-(4-morpholin-4-ylsulfonylphenyl)-2-phenylethenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5S2/c21-26(22,15-10-16-4-2-1-3-5-16)19-17-6-8-18(9-7-17)27(23,24)20-11-13-25-14-12-20/h1-10,15,19H,11-14H2/b15-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQROLCDBBVZPIJ-XNTDXEJSSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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